[5-Hydroxy-4-(morpholin-4-ylmethyl)-1-benzofuran-3-yl](thiophen-3-yl)methanone

Specification

• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: [5-hydroxy-4-(morpholin-4-ylmethyl)-1-benzofuran-3-yl]-thiophen-3-ylmethanone
• Standard InChI: InChI=1S/C18H17NO4S/c20-15-1-2-16-17(13(15)9-19-4-6-22-7-5-19)14(10-23-16)18(21)12-3-8-24-11-12/h1-3,8,10-11,20H,4-7,9H2
• Standard InChI Key: AXWLODUQMJPAOE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=C(C=CC3=C2C(=CO3)C(=O)C4=CSC=C4)O

Introduction

Structural Features

The compound combines several key structural elements:

• Benzofuran Moiety: Known for its ability to undergo electrophilic substitution reactions.

• Morpholine Substituent: Facilitates interactions through hydrogen bonding and can act as a base or nucleophile.

• Thiophene Moiety: Contributes to the compound's aromaticity and potential biological activity.

Structural Feature	Chemical Properties	Potential Biological Activity
Benzofuran	Electrophilic substitution	Antimicrobial, anticancer
Morpholine	Hydrogen bonding, basicity	Neuropharmacological effects
Thiophene	Aromaticity, electron-rich	Antimicrobial, chemotherapeutic

Synthesis and Chemical Reactivity

The synthesis of compounds with similar structures typically involves multiple steps, starting with the formation of the benzofuran core, followed by the introduction of the morpholine and thiophene groups. The chemical reactivity is influenced by the functional groups present:

• Nucleophilic Substitution: Possible with the morpholine ring.

• Electrophilic Substitution: Common in the benzofuran moiety.

• Hydrogen Bonding: Facilitated by the morpholine ring.

Biological Activity

Compounds with similar structures have shown potential biological activities, including:

• Antimicrobial Activity: Thiophene-linked compounds have demonstrated activity against certain bacteria.

• Anticancer Properties: Benzofuran derivatives have been explored for their anticancer effects.

• Neuropharmacological Effects: Morpholine-containing compounds can interact with neurotransmitter systems.